Cas no 676-83-5 (methylphosphonous dichloride)

Methylphosphonous dichloride (CH3PCl2) is a key organophosphorus compound widely used as an intermediate in the synthesis of flame retardants, pesticides, and pharmaceuticals. Its high reactivity, particularly in phosphorylation and reduction reactions, makes it valuable for producing phosphonates and other derivatives. The compound’s stability under controlled conditions ensures consistent performance in industrial applications. Methylphosphonous dichloride is also employed in the preparation of ligands for coordination chemistry due to its ability to form stable complexes with metals. Proper handling is essential, as it reacts vigorously with water and requires inert storage conditions. Its versatility and efficiency in synthetic pathways underscore its importance in specialized chemical processes.
methylphosphonous dichloride structure
methylphosphonous dichloride structure
Product name:methylphosphonous dichloride
CAS No:676-83-5
MF:CH3PCl2
MW:116.91432
CID:82953
PubChem ID:24870366

methylphosphonous dichloride Chemical and Physical Properties

Names and Identifiers

    • methylphosphonous dichloride
    • dichloro(methyl)phosphane
    • METHYLDICHLOROPHOSPHINE
    • Methylphosphinic dichloride
    • Methylphosphinous dichloride
    • Methylphosphorus dichloride
    • InChI=1/CH3Cl2P/c1-4(2)3/h1H
    • Methyl phosphonous dichloride
    • SCHEMBL331802
    • CH3PCl2
    • 676-83-5
    • PHOSPHONOUS DICHLORIDE, METHYL-
    • Phosphine, dichloromethyl-
    • AKOS015913867
    • PMeCl2
    • DTXSID1060978
    • Dichloromethylphosphine
    • UN 2845
    • dichloro(methyl)phosphine
    • EC 211-631-8
    • SCHEMBL11569887
    • FT-0632786
    • Methyl dichlorophosphine
    • GEO-00992
    • Dichloromethylphosphine, 96%
    • Dichloro-methylphosphine
    • EINECS 211-631-8
    • methyldichloro-phosphine
    • Dichloromethylphosphine, technical grade, 90%
    • NS00002674
    • Phosphonous dichloride, P-methyl-
    • DB-009767
    • MDL: MFCD00013616
    • Inchi: InChI=1S/CH3Cl2P/c1-4(2)3/h1H3
    • InChI Key: CDPKWOKGVUHZFR-UHFFFAOYSA-N
    • SMILES: CP(Cl)Cl

Computed Properties

  • Exact Mass: 115.93500
  • Monoisotopic Mass: 115.935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 13.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 1.5
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 1.322 g/mL at 25 °C(lit.)
  • Boiling Point: 82 °C(lit.)
  • Flash Point: Fahrenheit: 120.2 ° f
    Celsius: 49 ° c
  • Refractive Index: n20/D 1.496(lit.)
  • Water Partition Coefficient: Reacts with water.
  • PSA: 13.59000
  • LogP: 2.40570
  • Solubility: Strong reaction with water
  • Sensitiveness: Air & Moisture Sensitive

methylphosphonous dichloride Security Information

methylphosphonous dichloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-3220-5g
Methyldichlorophosphine
676-83-5 97%
5g
2451.0CNY 2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-3220-5g
Methyldichlorophosphine
676-83-5 97%
5g
2451CNY 2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-3220-25g
Methyldichlorophosphine
676-83-5 97%
25g
9804CNY 2021-05-10
1PlusChem
1P003SKC-5g
METHYLDICHLOROPHOSPHINE
676-83-5 97%
5g
$306.00 2023-12-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-3220-25g
Methyldichlorophosphine
676-83-5 97%
25g
9804.0CNY 2021-07-16
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
30211-1g
Methyldichlorophosphine, 97+%
676-83-5 97+%
1g
¥217.00 2023-03-03
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
30211-5g
Methyldichlorophosphine, 97+%
676-83-5 97+%
5g
¥1085.00 2023-03-03
A2B Chem LLC
AB76188-5g
METHYLDICHLOROPHOSPHINE
676-83-5 97%
5g
$306.00 2023-12-30

methylphosphonous dichloride Production Method

Synthetic Routes 1

Reaction Conditions
Reference
Organic phosphorus compounds. VIII. The direct synthesis of alkyl and arylhalophosphines
Maier, Ludwig; et al, Helvetica Chimica Acta, 1963, 46(6), 2020-40

methylphosphonous dichloride Raw materials

methylphosphonous dichloride Preparation Products

methylphosphonous dichloride Related Literature

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